3-Acetoxy-2-phenylbutanenitrile
Description
3-Acetoxy-2-phenylbutanenitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H13NO2 |
|---|---|
Molecular Weight |
203.24 g/mol |
IUPAC Name |
(1-cyano-1-phenylpropan-2-yl) acetate |
InChI |
InChI=1S/C12H13NO2/c1-9(15-10(2)14)12(8-13)11-6-4-3-5-7-11/h3-7,9,12H,1-2H3 |
InChI Key |
BDDINBGHDMBUNB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C#N)C1=CC=CC=C1)OC(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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